2-(1H-benzimidazol-2-yl)-3-{4-[(4-chlorobenzyl)oxy]phenyl}acrylonitrile

• IUPAC Name: (E)-2-(1H-benzimidazol-2-yl)-3-[4-[(4-chlorophenyl)methoxy]phenyl]prop-2-enenitrile
• InChI: InChI=1S/C23H16ClN3O/c24-19-9-5-17(6-10-19)15-28-20-11-7-16(8-12-20)13-18(14-25)23-26-21-3-1-2-4-22(21)27-23/h1-13H,15H2,(H,26,27)/b18-13+
• InChI Key: PFOJYWNAZJUWLQ-QGOAFFKASA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C(=CC3=CC=C(C=C3)OCC4=CC=C(C=C4)Cl)C#N
• Isomeric SMILES: C1=CC=C2C(=C1)NC(=N2)/C(=C/C3=CC=C(C=C3)OCC4=CC=C(C=C4)Cl)/C#N
• Molecular Formula: C23H16ClN3O
• Molecular Weight: 385.8 g/mol

Description

2-(1H-benzimidazol-2-yl)-3-{4-[(4-chlorobenzyl)oxy]phenyl}acrylonitrile is a chemical compound that has gained significant attention in scientific research due to its potential in various applications. This compound is also known as BCA and has been studied for its synthesis method, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of BCA is not fully understood. However, it has been suggested that BCA may inhibit the activity of certain enzymes and proteins that play a role in inflammation, cancer, and neurodegenerative diseases.
Biochemical and Physiological Effects:
BCA has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins that play a role in inflammation, cancer, and neurodegenerative diseases. BCA has also been found to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

BCA has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research. BCA also exhibits potent anti-inflammatory, anti-cancer, and anti-microbial properties, making it a promising compound for further research. However, BCA also has limitations for lab experiments. Its mechanism of action is not fully understood, and its potential side effects are not well studied.

Future Directions

There are several future directions for BCA research. One potential direction is to further investigate its anti-inflammatory, anti-cancer, and anti-microbial properties. Another potential direction is to study its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand the mechanism of action of BCA and its potential side effects.
Conclusion:
In conclusion, 2-(1H-benzimidazol-2-yl)-3-{4-[(4-chlorobenzyl)oxy]phenyl}acrylonitrile, or BCA, is a promising chemical compound that has gained significant attention in scientific research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions have been studied extensively. Further research is needed to fully understand the potential of BCA in various applications.

Synthesis Methods

The synthesis method of BCA involves the reaction of 2-aminobenzimidazole with 4-chlorobenzyl 2-bromo-4-methoxyphenyl ether and acrylonitrile. The reaction is carried out in the presence of a catalytic amount of copper iodide and potassium carbonate in dimethylformamide. The resulting product is then purified through column chromatography to obtain pure BCA.

Scientific Research Applications

BCA has been studied for its potential application in various scientific research areas. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties. BCA has also been studied for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.